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Compound of Interest

Compound Name: 5-Aminopentanal

Cat. No.: B1222117

An In-depth Technical Guide to 5-Aminopentanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminopentanal is a crucial intermediate in the biosynthesis of a variety of significant
nitrogen-containing compounds. As an omega-aminoaldehyde, its structure features a terminal
aldehyde group and a distal amino group, rendering it highly reactive and prone to
intramolecular cyclization. This inherent reactivity is central to its biological role as a precursor
to Al-piperideine, a foundational building block for numerous alkaloids, including those with
therapeutic potential. This technical guide provides a comprehensive overview of 5-
aminopentanal, focusing on its chemical properties, biosynthetic pathways, and the
experimental methodologies relevant to its study.

Physicochemical and Identification Data

The fundamental properties and identifiers of 5-aminopentanal are summarized in the table
below, providing a quick reference for researchers.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1222117?utm_src=pdf-interest
https://www.benchchem.com/product/b1222117?utm_src=pdf-body
https://www.benchchem.com/product/b1222117?utm_src=pdf-body
https://www.benchchem.com/product/b1222117?utm_src=pdf-body
https://www.benchchem.com/product/b1222117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)
CAS Number 14049-15-1 [1][21[3]
Molecular Formula CsH11NO [11[2][3]
Molecular Weight 101.15 g/mol [11[2]
IUPAC Name 5-aminopentanal [2]

5-Amino-pentanal, 5-
Synonyms , [2]
Aminovaleraldehyde

Physical Description Solid [2]
N _ 172.3 £ 23.0 °C at 760 mmHg
Boiling Point ) [4]
(Predicted)
Density 0.9 £ 0.1 g/cm?3 (Predicted) [4]

Biosynthesis of 5-Aminopentanal

5-Aminopentanal is a key metabolite in the degradation pathway of L-lysine. The primary
biosynthetic route involves the enzymatic conversion of L-lysine to cadaverine, followed by the
oxidative deamination of cadaverine to yield 5-aminopentanal.[1] This pathway is particularly
significant in plants and microorganisms for the production of alkaloids and other secondary
metabolites.[5][6]

Key Enzymes and Reactions

The biosynthesis of 5-aminopentanal from L-lysine is predominantly a two-step enzymatic
process:

o Lysine Decarboxylation: L-lysine is decarboxylated by the enzyme lysine decarboxylase
(LDC) to form cadaverine.[1]

o Oxidative Deamination of Cadaverine: Cadaverine is then converted to 5-aminopentanal
through oxidative deamination. This reaction is catalyzed by either copper amine oxidase
(CAO) or a putrescine aminotransferase (PatA).[1][7]
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The resulting 5-aminopentanal is highly reactive and often undergoes spontaneous
intramolecular cyclization to form Al-piperideine, which serves as the immediate precursor for a
wide array of alkaloids.[5][8]

Biosynthetic Pathway
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Biosynthesis of 5-Aminopentanal and its role as an alkaloid precursor.

Experimental Protocols

Due to the inherent instability of 5-aminopentanal, its isolation and handling require specific
considerations. It is often generated and used in situ or stabilized as a derivative.

Enzymatic Synthesis of 5-Aminopentanal (In Vitro)

This protocol describes the in vitro enzymatic conversion of cadaverine to 5-aminopentanal
using a copper amine oxidase (CAO).

Materials:
o Cadaverine dihydrochloride

o Copper amine oxidase (CAO) from a suitable source (e.g., plant extract or recombinant
enzyme)

e Phosphate buffer (e.g., 100 mM, pH 7.0)
o Reaction vessel

e |ncubator or water bath
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Procedure:

Prepare a solution of cadaverine dihydrochloride in the phosphate buffer to a final
concentration of 10 mM.

» Add the copper amine oxidase to the cadaverine solution. The optimal enzyme concentration
should be determined empirically.

¢ Incubate the reaction mixture at a suitable temperature (e.g., 30-37 °C) with gentle agitation.
e Monitor the progress of the reaction by taking aliquots at different time points.

o The formation of 5-aminopentanal can be detected by derivatization followed by LC-MS or
GC-MS analysis. Due to its instability, immediate analysis or derivatization is recommended.

[1]

Chemical Synthesis of a 5-Aminopentanal Precursor

A patented method describes a two-step chemical synthesis starting from 3,4-dihydro-2H-
pyran, which yields 5-amino-1-pentanol, the reduced and more stable form of 5-
aminopentanal.[1]

Step 1: Hydration of 3,4-Dihydro-2H-pyran

e 3,4-Dihydro-2H-pyran is reacted with water at a temperature of 60—120°C under a pressure
of <3 MPa.

e This reaction forms 2-hydroxytetrahydropyran.

Step 2: Reductive Amination

e The 2-hydroxytetrahydropyran intermediate undergoes reductive amination with ammonia.
» A Ni/Co-based catalyst is used at a temperature of <120°C.

e This step yields 5-amino-1-pentanol, which can be considered a stable precursor or
surrogate for 5-aminopentanal in certain applications.
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Chemical Synthesis of 5-Amino-1-pentanol

Hydration of 3,4-Dihydro-2H-pyran
(60-120°C, <3 MPa)

‘ 2-Hydroxytetrahydropyran \

Reductive Amination with Ammonia
(£120°C, Ni/Co catalyst)

5-Amino-1-pentanol
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Workflow for the chemical synthesis of 5-amino-1-pentanol.

Analytical Methods

The detection and quantification of 5-aminopentanal in biological samples are typically
performed using chromatographic methods coupled with mass spectrometry.

 Liquid Chromatography-Mass Spectrometry (LC-MS): This is a primary method for the
analysis of 5-aminopentanal.[1]

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be employed for the
detection of 5-aminopentanal.[1]
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Due to the high reactivity and potential for cyclization of the aldehyde group, a derivatization
step is often necessary to enhance detection sensitivity and stability.[1] For instance,
derivatization with o-phenylenediamine can be used to stabilize the aldehyde functionality.[1]

Role in Drug Development and Research

5-Aminopentanal is a molecule of significant interest in drug development and biochemical
research, primarily due to its role as a precursor in the biosynthesis of pharmacologically active
alkaloids.

e Huperzine A Synthesis: It is a key intermediate in the biosynthetic pathway of Huperzine A, a
Lycopodium alkaloid investigated for its potential in treating neurological disorders such as
Alzheimer's disease.[1]

» Bioplastic Production: The cadaverine-mediated degradation pathway of L-lysine, which
produces 5-aminopentanal, is an important artificial synthetic route for the production of 5-
aminovalerate (5AVA). 5AVA is a platform chemical used in the production of bioplastics like
nylon-5.[1]

o Metabolic Pathway Research: Researchers utilize 5-aminopentanal to study the
biosynthetic pathways of alkaloids and to develop sustainable methods for the bio-based
production of valuable chemicals.[1]

Conclusion

5-Aminopentanal is a pivotal, albeit transient, metabolite with a central role in the biosynthesis
of a diverse range of alkaloids and other valuable biochemicals. Its inherent reactivity, leading
to the formation of the A-piperideine ring, is a cornerstone of its biological function. A thorough
understanding of its properties, biosynthetic pathways, and analytical methodologies is
essential for researchers in natural product chemistry, metabolic engineering, and drug
discovery who aim to harness these pathways for therapeutic and industrial applications. The
challenges associated with its instability necessitate specialized handling and analytical
techniques, but also underscore the elegance of the biological systems that utilize this reactive
intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Aminopentanal|CAS 14049-15-1|Research Chemical [benchchem.com]

e 2. 5-Aminopentanal | C5H11NO | CID 443849 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. lookchem.com [lookchem.com]

e 4. Page loading... [wap.guidechem.com]

¢ 5. researchgate.net [researchgate.net]

¢ 6. The scaffold-forming steps of plant alkaloid biosynthesis - Natural Product Reports (RSC
Publishing) DOI:10.1039/DONP00031K [pubs.rsc.org]

e 7. Evaluation of Heterologous Biosynthetic Pathways for Methanol-Based 5-Aminovalerate
Production by Thermophilic Bacillus methanolicus - PMC [pmc.ncbi.nim.nih.gov]

e 8. mdpi.com [mdpi.com]

« To cite this document: BenchChem. [5-Aminopentanal CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222117#5-aminopentanal-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact
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